Cas no 1353961-38-2 ([(1-Acetyl-piperidin-4-yl)-cyclopropyl-amino]-acetic acid)
[(1-Acetyl-piperidin-4-yl)-cyclopropyl-amino]-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- [(1-Acetyl-piperidin-4-yl)-cyclopropyl-amino]-acetic acid
- 2-((1-Acetylpiperidin-4-yl)(cyclopropyl)amino)acetic acid
- AM93113
- [(1-Acetylpiperidin-4-yl)cyclopropylamino]acetic acid
-
- Inchi: 1S/C12H20N2O3/c1-9(15)13-6-4-11(5-7-13)14(8-12(16)17)10-2-3-10/h10-11H,2-8H2,1H3,(H,16,17)
- InChI Key: JUNGPWSZCHJMAJ-UHFFFAOYSA-N
- SMILES: OC(CN(C1CCN(C(C)=O)CC1)C1CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 307
- Topological Polar Surface Area: 60.8
[(1-Acetyl-piperidin-4-yl)-cyclopropyl-amino]-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 082231-500mg |
1-Acetyl-piperidin-4-yl)-cyclopropyl-amino]-acetic acid |
1353961-38-2 | 500mg |
£694.00 | 2022-03-01 |
[(1-Acetyl-piperidin-4-yl)-cyclopropyl-amino]-acetic acid Related Literature
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
Additional information on [(1-Acetyl-piperidin-4-yl)-cyclopropyl-amino]-acetic acid
Introduction to [(1-Acetyl-piperidin-4-yl)-cyclopropyl-amino]-acetic acid (CAS No. 1353961-38-2)
[(1-Acetyl-piperidin-4-yl)-cyclopropyl-amino]-acetic acid (CAS No. 1353961-38-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential therapeutic applications in various medical conditions. This article provides a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.
Chemical Structure and Properties
[(1-Acetyl-piperidin-4-yl)-cyclopropyl-amino]-acetic acid is a small molecule with a molecular formula of C14H22N2O3. The compound features a piperidine ring with an acetyl group at the 1-position, a cyclopropyl moiety, and an amino-acetic acid functional group. These structural elements contribute to its distinct chemical properties, including solubility, stability, and reactivity. The compound is typically synthesized through multi-step organic reactions involving the coupling of appropriate intermediates.
The solubility of [(1-Acetyl-piperidin-4-yl)-cyclopropyl-amino]-acetic acid in various solvents is an important consideration for both laboratory research and industrial applications. Studies have shown that the compound exhibits moderate solubility in polar solvents such as water and ethanol, which facilitates its use in solution-based reactions and biological assays.
Synthesis Methods
The synthesis of [(1-Acetyl-piperidin-4-yl)-cyclopropyl-amino]-acetic acid involves several key steps. One common approach begins with the preparation of 1-acetylpiperidine, which is then coupled with a cyclopropylamine derivative. The resulting intermediate is further functionalized to introduce the amino-acetic acid moiety. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, including the use of catalysts and green solvents.
A notable synthetic route involves the use of palladium-catalyzed cross-coupling reactions to form the cyclopropylamine linkage. This method has been shown to improve yield and reduce byproduct formation compared to traditional methods. Additionally, the use of microwave-assisted synthesis has been explored to enhance reaction rates and selectivity.
Biological Activities
[(1-Acetyl-piperidin-4-yl)-cyclopropyl-amino]-acetic acid has been investigated for its potential biological activities, particularly in the context of neurodegenerative diseases and inflammatory disorders. Preclinical studies have demonstrated that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.
In vitro experiments have shown that [(1-Acetyl-piperidin-4-yl)-cyclopropyl-amino]-acetic acid can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This anti-inflammatory activity suggests potential therapeutic applications in conditions such as rheumatoid arthritis and multiple sclerosis.
Furthermore, recent research has explored the ability of this compound to cross the blood-brain barrier (BBB). Studies using animal models have demonstrated that [(1-Acetyl-piperidin-4-yl)-cyclopropyl-amino]-acetic acid can effectively penetrate the BBB and exert its neuroprotective effects within the central nervous system (CNS). This property is crucial for developing treatments for neurological disorders where drug delivery to the brain is a significant challenge.
Clinical Trials and Future Directions
The promising preclinical results for [(1-Acetyl-piperidin-4-yl)-cyclopropyl-amino]-acetic acid have led to increased interest in advancing this compound into clinical trials. Several Phase I trials are currently underway to evaluate its safety and pharmacokinetics in human subjects. These trials aim to determine optimal dosing regimens and identify any potential side effects or adverse reactions.
In parallel, researchers are exploring combination therapies involving [(1-Acetyl-piperidin-4-yl)-cyclopropyl-amino]-acetic acid with other established drugs to enhance therapeutic efficacy. For example, combining this compound with existing anti-inflammatory agents may provide synergistic benefits in treating chronic inflammatory conditions.
The future directions for research on [(1-Acetyl-piperidin-4-yl)-cyclopropyl-amino]-acetic acid include optimizing its chemical structure to improve potency and selectivity, as well as investigating its potential for treating other diseases beyond neurodegeneration and inflammation. Additionally, efforts are being made to develop more efficient large-scale synthesis methods to support clinical development and eventual commercialization.
Conclusion
[(1-Acetyl-piperidin-4-yl)-cyclopropyl-amino]-acetic acid (CAS No. 1353961-38-2) is a promising compound with a unique chemical structure that offers potential therapeutic benefits in various medical conditions. Its neuroprotective and anti-inflammatory properties make it an attractive candidate for further research and development. As clinical trials progress and more data become available, it is anticipated that this compound will play a significant role in advancing treatments for neurodegenerative diseases, inflammatory disorders, and other challenging medical conditions.
1353961-38-2 ([(1-Acetyl-piperidin-4-yl)-cyclopropyl-amino]-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)